Cas no 1261467-64-4 (1-(Aminomethyl)-2-iodonaphthalene)

• Product Name: 1-(Aminomethyl)-2-iodonaphthalene
• CAS No: 1261467-64-4
• MF: C₁₁H₁₀IN
• MW: 283.108274936676
• CID: 4797646
• Update Time: 2025-06-30

1-(Aminomethyl)-2-iodonaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-(Aminomethyl)-2-iodonaphthalene
• (2-iodonaphthalen-1-yl)methanamine

• Inchi： 1S/C11H10IN/c12-11-6-5-8-3-1-2-4-9(8)10(11)7-13/h1-6H,7,13H2
• InChI Key： JCFFSSMKOVARMD-UHFFFAOYSA-N
• SMILES： IC1=CC=C2C=CC=CC2=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 2.7
• Topological Polar Surface Area: 26

Additional information on 1-(Aminomethyl)-2-iodonaphthalene

Recent Advances in the Application of 1-(Aminomethyl)-2-iodonaphthalene (CAS: 1261467-64-4) in Chemical Biology and Pharmaceutical Research

1-(Aminomethyl)-2-iodonaphthalene (CAS: 1261467-64-4) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its naphthalene core functionalized with an aminomethyl group and an iodine substituent, serves as a valuable building block in the synthesis of complex molecules and as a probe in biological studies. Recent literature highlights its role in the development of novel therapeutic agents and as a tool for understanding biological mechanisms at the molecular level.

One of the key areas of research involving 1-(Aminomethyl)-2-iodonaphthalene is its use in the synthesis of small-molecule inhibitors targeting specific enzymes or receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the development of inhibitors for protein kinases involved in cancer progression. The iodine moiety in the molecule allows for further functionalization via cross-coupling reactions, enabling the creation of diverse derivatives with tailored biological activities. This flexibility makes it a promising candidate for drug discovery programs.

In addition to its pharmaceutical applications, 1-(Aminomethyl)-2-iodonaphthalene has been employed as a fluorescent probe in bioimaging studies. Researchers have exploited its naphthalene backbone, which exhibits intrinsic fluorescence, to track cellular processes in real-time. A recent study in ACS Chemical Biology utilized this compound to visualize the dynamics of neurotransmitter receptors in neuronal cells, providing insights into their activation mechanisms. The aminomethyl group further enhances its utility by allowing conjugation to biomolecules, facilitating targeted imaging.

The compound's unique chemical properties also make it a valuable tool in chemical biology for studying protein-ligand interactions. For example, a 2022 publication in Angewandte Chemie described its use in photoaffinity labeling experiments, where it was employed to identify binding sites of small molecules on proteins. The iodine atom in 1-(Aminomethyl)-2-iodonaphthalene can be replaced with a photoactivatable group, enabling covalent crosslinking upon irradiation, which is crucial for mapping interaction sites.

Despite its promising applications, challenges remain in the scalable synthesis and optimization of 1-(Aminomethyl)-2-iodonaphthalene derivatives. Recent efforts have focused on improving synthetic routes to enhance yield and purity, as reported in a 2023 Organic Process Research & Development article. Additionally, researchers are exploring its potential in emerging areas such as targeted drug delivery and theranostics, where its dual functionality could be leveraged for multifunctional applications.

In conclusion, 1-(Aminomethyl)-2-iodonaphthalene (CAS: 1261467-64-4) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to bioimaging and protein interaction studies, highlighting its broad utility. Ongoing research continues to uncover new possibilities for this molecule, positioning it as a key player in the development of next-generation therapeutics and diagnostic tools. Future studies will likely focus on expanding its functional repertoire and addressing current limitations in synthesis and application.